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Compound Name: C.I. Mordant Orange 29

Cat. No.: B15555831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Mordant Orange 29, also known as Chrome Orange FL (C.I. 18744; CAS No. 6054-86-0),

is a single azo mordant dye.[1] In histological applications, mordant dyes are crucial for staining

specific tissue components that do not readily react with simple dyes. The staining mechanism

of mordant dyes involves the formation of a stable coordination complex between the dye, a

polyvalent metal ion (the mordant), and the tissue substrate.[2][3] This "dye lake" complex then

binds to tissue components, often with high specificity and stability, making the stain resistant

to subsequent washing and counterstaining procedures.[4] The choice of mordant can

significantly influence the final color and intensity of the stain.[2] Common mordants used in

histology include salts of aluminum, iron, and chromium.[5]

These application notes provide a representative, step-by-step protocol for the use of C.I.
Mordant Orange 29 in tissue staining. Due to the limited availability of published specific

protocols for this particular dye, the following methodology is based on the general principles of

mordant dye application in histology and may require optimization for specific tissues and

research questions.

Chemical Properties and Data
The following table summarizes the key chemical and physical properties of C.I. Mordant
Orange 29.
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Property Value

C.I. Name Mordant Orange 29

C.I. Number 18744

CAS Number 6054-86-0

Molecular Formula C₁₆H₁₂N₅NaO₇S

Molecular Weight 441.35 g/mol

Molecular Structure Single azo class

Appearance Orange powder

Application
Staining of wool and silk, potential for

histological staining

Experimental Protocol: Representative Mordant
Staining
This protocol describes a pre-mordanting technique, where the tissue section is treated with

the mordant before the application of the dye. This method is common for chrome-based

mordants.

Materials and Reagents:

C.I. Mordant Orange 29 dye powder

Potassium dichromate (K₂Cr₂O₇) or another suitable chromium salt (e.g., chromium

potassium sulfate)

Distilled or deionized water

Ethanol (various grades: 100%, 95%, 70%)

Xylene or xylene substitute

Mounting medium
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Coplin jars or staining dishes

Microscope slides with paraffin-embedded tissue sections

Coverslips

Fume hood

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Solution Preparation:

Mordant Solution (2.5% Potassium Dichromate):

Dissolve 2.5 g of potassium dichromate in 100 mL of distilled water.

Safety Note: Potassium dichromate is a hazardous chemical. Handle with appropriate

PPE in a fume hood.

Mordant Orange 29 Staining Solution (1% aqueous):

Dissolve 1 g of C.I. Mordant Orange 29 powder in 100 mL of distilled water.

Gently heat and stir the solution to aid dissolution. Do not boil.

Allow the solution to cool to room temperature and filter before use.

Staining Procedure:

Deparaffinization and Rehydration: a. Place microscope slides in a slide rack. b. Immerse in

two changes of xylene for 5 minutes each to remove paraffin wax. c. Transfer through two

changes of 100% ethanol for 3 minutes each. d. Transfer through two changes of 95%

ethanol for 3 minutes each. e. Rinse in 70% ethanol for 3 minutes. f. Rinse gently in running

tap water for 5 minutes.

Mordanting: a. Immerse the slides in the 2.5% potassium dichromate mordant solution. b.

Incubate for 1 hour at room temperature. c. Wash the slides thoroughly in running tap water

for 10-15 minutes to remove excess mordant. d. Rinse in several changes of distilled water.
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Staining: a. Immerse the mordanted slides in the 1% Mordant Orange 29 staining solution. b.

Incubate for 30-60 minutes at room temperature. Staining time may need to be optimized. c.

Rinse the slides briefly in distilled water to remove excess stain.

Dehydration and Mounting: a. Dehydrate the sections through graded alcohols: 95% ethanol

for 1 minute, followed by two changes of 100% ethanol for 1 minute each. b. Clear the

sections in two changes of xylene for 3 minutes each. c. Apply a drop of mounting medium to

the tissue section and place a coverslip, avoiding air bubbles.

Microscopic Examination: a. Allow the mounting medium to set. b. Examine the stained

sections under a light microscope.

Expected Results:

The specific tissue components that will be stained by C.I. Mordant Orange 29 will depend on

the tissue type and the mordant used. Generally, mordant dyes can stain nuclei, cytoplasm,

and certain extracellular matrix components. The resulting color is expected to be in the orange

to reddish-orange spectrum. Researchers should perform initial optimization experiments to

determine the precise staining pattern for their specific application.

Mandatory Visualizations
Experimental Workflow Diagram
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Caption: Experimental workflow for C.I. Mordant Orange 29 staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for C.I. Mordant
Orange 29 Staining]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555831#step-by-step-guide-for-c-i-mordant-
orange-29-staining]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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